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Compound of Interest

Compound Name: 1-(4-isopropylcyclohexyl)ethanol

Cat. No.: B1617246

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-isopropylcyclohexyl)ethanol is a synthetic fragrance ingredient valued for its delicate,
floral, muguet (lily-of-the-valley) scent profile.[1][2] It is used in a variety of consumer products,
including perfumes, lotions, and soaps.[2] The compound exists as a mixture of four
diastereoisomers, with the (-)-1-S-cis-isomer possessing the most potent floral aroma.[1][3]
From a chemical standpoint, it is a secondary alcohol attached to an isopropyl-substituted
cyclohexane ring. This guide provides a comprehensive overview of the synthesis, chemical
properties, and known biological aspects of 1-(4-isopropylcyclohexyl)ethanol, with a focus
on detailed experimental procedures and quantitative data.

Chemical Properties and Data

1-(4-isopropylcyclohexyl)ethanol is a clear to pale yellow liquid with a characteristic floral
scent.[1] Its chemical and physical properties are summarized in the table below.
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Property Value Source
Molecular Formula C11H220 [3114]
Molecular Weight 170.29 g/mol [3114]
CAS Number 63767-86-2 [31[4]
Boiling Point ~240 °C [3]
Density ~0.888 g/cm3 [3]
LogP ~3.544 [3]
Appearance Clear to pale yellow liquid [1]

] Floral, muguet, waxy, lily-of-
Odor Profile [2]
the-valley, rose

Synthesis of 1-(4-isopropylcyclohexyl)ethanol

The most common industrial synthesis of 1-(4-isopropylcyclohexyl)ethanol is a two-step
process starting from cumene (isopropylbenzene).[1][3] The first step is a Friedel-Crafts
acylation to form 4-isopropylacetophenone (cuminone), which is then hydrogenated to the final
product.[1]

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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